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Compound of Interest

Compound Name: (4-Bromo-3-fluorophenyl)methanol

Cat. No.: B1286996 Get Quote

An In-depth Technical Guide on the Physical Properties of (4-Bromo-3-
fluorophenyl)methanol

This technical guide provides a comprehensive overview of the known physical properties of (4-
Bromo-3-fluorophenyl)methanol, a key chemical intermediate in various synthetic

applications. The information is tailored for researchers, scientists, and professionals in the

field of drug development and chemical synthesis. This document presents quantitative data in

a structured format, details relevant experimental methodologies, and includes a logical

workflow for property determination.

Core Physical Properties
(4-Bromo-3-fluorophenyl)methanol is a halogenated aromatic alcohol. Its physical

characteristics are crucial for its handling, storage, and application in chemical reactions.

Quantitative Data Summary
The table below summarizes the key physical properties of (4-Bromo-3-
fluorophenyl)methanol that have been reported.
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Property Value Units

Molecular Formula C7H6BrFO -

Molecular Weight 205.02 g/mol

Melting Point 44.0 to 48.0 °C[1]

Boiling Point 260 °C[1]

Density 1.658 g/cm³[1]

Flash Point 111 °C[1]

pKa 13.70 ± 0.10 (Predicted)[1]

Physical Form Crystal - Powder -[1][2]

Color White to Almost white -[1]

Solubility Soluble in Methanol -[1]

Experimental Protocols
The determination of the physical properties of a chemical compound like (4-Bromo-3-
fluorophenyl)methanol involves standardized laboratory procedures. While specific

experimental reports for this compound are not publicly detailed, the following are the general

and widely accepted methodologies for determining the key properties listed above.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity.

Methodology: Capillary Melting Point Method

Sample Preparation: A small, finely powdered sample of (4-Bromo-3-
fluorophenyl)methanol is packed into a capillary tube (a thin glass tube sealed at one end)

to a height of 2-3 mm.

Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a

heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.
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Heating: The sample is heated at a controlled, slow rate (typically 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the first liquid appears (the onset of melting) and the

temperature at which the last solid particle melts are recorded. The melting point is reported

as this range.

Boiling Point Determination
The boiling point is determined for liquid substances at atmospheric pressure. For high-boiling-

point solids like (4-Bromo-3-fluorophenyl)methanol, this is often determined under reduced

pressure and extrapolated to atmospheric pressure.

Methodology: Distillation Method

Apparatus: A small quantity of the substance is placed in a distillation flask connected to a

condenser, a receiving flask, and a thermometer. The thermometer bulb is positioned so that

its top is level with the side arm of the distillation flask.

Heating: The flask is heated gently.

Observation: The temperature is recorded when the liquid boils and a stable temperature is

reached, with the vapor condensing on the thermometer and dripping into the condenser.

This stable temperature is the boiling point.

Density Determination
The density of a solid can be determined using various methods.

Methodology: Pycnometer Method

Measurement of Pycnometer Weight: A pycnometer (a small glass flask of a known volume)

is weighed empty.

Measurement with Sample: A known mass of (4-Bromo-3-fluorophenyl)methanol is added

to the pycnometer, and it is weighed again.
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Measurement with a Non-solvent: A liquid in which the sample is insoluble is added to the

pycnometer to fill it completely. The pycnometer is then weighed again.

Measurement with Non-solvent Only: The pycnometer is emptied, cleaned, and filled with

only the non-solvent and weighed.

Calculation: The density of the solid is calculated using the weights obtained and the known

density of the non-solvent.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a chemical compound like (4-Bromo-3-fluorophenyl)methanol.
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Workflow for Physical Property Determination

Sample Preparation & Purity

Property Measurement

Data Analysis & Reporting

Obtain (4-Bromo-3-fluorophenyl)methanol Sample

Assess Purity (e.g., NMR, HPLC)

Melting Point Determination Boiling Point Determination Density Measurement Solubility Testing

Compile Data

Compare with Literature Values

Generate Technical Data Sheet
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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